Cas no 143106-56-3 (5-Hydroxymethylfluorescein diacetate)

• Product Name: 5-Hydroxymethylfluorescein diacetate
• CAS No: 143106-56-3
• MF: C₂₅H₁₈O₈
• MW: 446.405627727509
• CID: 6781221
• PubChem ID: 15293309
• Update Time: 2025-07-17

5-Hydroxymethylfluorescein diacetate Chemical and Physical Properties

Names and Identifiers

• 143106-56-3
• 5-Hydroxymethylfluorescein diacetate
• 5-(Hydroxymethyl)-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-3',6'-diyl diacetate

• Inchi： 1S/C25H18O8/c1-13(27)30-16-4-7-20-22(10-16)32-23-11-17(31-14(2)28)5-8-21(23)25(20)19-6-3-15(12-26)9-18(19)24(29)33-25/h3-11,26H,12H2,1-2H3
• InChI Key： WOTLWOAUPKWMRE-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(CO)C=CC=2C21C1C=CC(=CC=1OC1C=C(C=CC2=1)OC(C)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 446.10016753g/mol
• Monoisotopic Mass: 446.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 108Ų

Additional information on 5-Hydroxymethylfluorescein diacetate

Comprehensive Guide to 5-Hydroxymethylfluorescein diacetate (CAS No. 143106-56-3): Properties, Applications, and Innovations

5-Hydroxymethylfluorescein diacetate, often abbreviated as HMFDA, is a fluorogenic compound widely recognized for its pivotal role in biochemical and cellular research. With the CAS number 143106-56-3, this derivative of fluorescein is specifically designed for applications requiring high sensitivity and stability. Researchers favor HMFDA due to its unique ability to penetrate cell membranes and hydrolyze into fluorescent products, making it indispensable in live-cell imaging and enzymatic assays.

The growing demand for fluorescent probes in diagnostics and drug discovery has spotlighted compounds like 5-Hydroxymethylfluorescein diacetate. Its compatibility with flow cytometry and microplate readers aligns with current trends in high-throughput screening (HTS) and personalized medicine. A frequent search query, "How does HMFDA compare to other fluorescein derivatives?" underscores its advantages: lower background noise and enhanced signal-to-noise ratios in intracellular esterase activity measurements.

From a molecular standpoint, HMFDA’s diacetate groups render it non-fluorescent until cleaved by intracellular esterases. This property addresses the common challenge of "real-time monitoring of cell viability"—a hot topic in cancer research and neurobiology. Recent studies leveraging 143106-56-3 have explored its utility in mitochondrial function analysis and reactive oxygen species (ROS) detection, reflecting its versatility beyond conventional staining.

Innovations in bioimaging techniques further amplify the relevance of 5-Hydroxymethylfluorescein diacetate. For instance, its integration with CRISPR-based sensors has enabled dynamic gene expression tracking. Searches like "best fluorescent dye for 3D cell culture" often highlight HMFDA due to its photostability and minimal cytotoxicity—critical for long-term organoid studies.

Quality control remains paramount for CAS 143106-56-3 suppliers, as purity directly impacts experimental reproducibility. Analytical techniques such as HPLC and mass spectrometry ensure batch-to-batch consistency, addressing concerns like "how to verify HMFDA purity." Storage recommendations (−20°C, desiccated) also feature prominently in user queries, emphasizing its sensitivity to hydrolysis.

Looking ahead, the intersection of AI-driven image analysis and HMFDA-based assays presents exciting opportunities. Automated platforms now utilize this probe for single-cell resolution data, catering to the surge in "spatial transcriptomics" research. Such advancements position 5-Hydroxymethylfluorescein diacetate as a cornerstone in next-generation biomarker discovery.

In summary, the scientific community’s reliance on 143106-56-3 stems from its adaptability to cutting-edge methodologies. Whether investigating "autophagy pathways" or optimizing diagnostic kits, HMFDA continues to bridge gaps between fundamental research and clinical translation—a testament to its enduring value in life sciences.